Cas no 103394-80-5 (1-(3-amino-1,2,4-triazol-1-yl)ethanone)

1-(3-amino-1,2,4-triazol-1-yl)ethanone structure
103394-80-5 structure
Product Name:1-(3-amino-1,2,4-triazol-1-yl)ethanone
CAS No:103394-80-5
MF:C4H6N4O
MW:126.116639614105
CID:1136969
PubChem ID:12510001
Update Time:2025-04-20

1-(3-amino-1,2,4-triazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-amino-1,2,4-triazol-1-yl)ethanone
    • 1-Acetyl-3-amino-1,2,4-triazol
    • 1-acetyl-1H-[1,2,4]triazol-3-ylamine
    • 1H-1,2,4-Triazol-3-amine, 1-acetyl-
    • 1-acetyl-1H-1,2,4-triazol-3-amine
    • AKOS006337917
    • CTK0D8580
    • ACMC-20m68z
    • 1-acetyl-3-amino-1H-[1,2,4]triazole
    • SureCN6201180
    • 1-Acetyl-3-amino-1,2,4-triazol; 1-acetyl-1H-[1,2,4]triazol-3-ylamine; 1H-1,2,4-Triazol-3-amine, 1-acetyl-; 1-acetyl-1H-1,2,4-triazol-3-amine; AKOS006337917; CTK0D8580; ACMC-20m68z; 1-acetyl-3-amino-1H-[1,2,4]triazole; SureCN6201180;
    • 103394-80-5
    • 1-acetyl-3-amino-1,2,4-triazole
    • 1-(3-Amino-1H-1,2,4-triazol-1-yl)ethan-1-one
    • SCHEMBL6201180
    • DTXSID20500850
    • Inchi: 1S/C4H6N4O/c1-3(9)8-2-6-4(5)7-8/h2H,1H3,(H2,5,7)
    • InChI Key: KEVLZFVVRTWLGF-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=NC(N)=N1

Computed Properties

  • Exact Mass: 126.05428
  • Monoisotopic Mass: 126.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 73.8

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